Cas no 2248306-89-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoropyrimidine-2-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoropyrimidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoropyrimidine-2-carboxylate
- 2248306-89-8
- EN300-6514136
-
- Inchi: 1S/C13H6FN3O4/c14-7-5-15-10(16-6-7)13(20)21-17-11(18)8-3-1-2-4-9(8)12(17)19/h1-6H
- InChI Key: FFCYRSBGETZALN-UHFFFAOYSA-N
- SMILES: FC1C=NC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=NC=1
Computed Properties
- Exact Mass: 287.03423384g/mol
- Monoisotopic Mass: 287.03423384g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 89.5Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoropyrimidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6514136-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoropyrimidine-2-carboxylate |
2248306-89-8 | 0.05g |
$851.0 | 2023-05-31 | ||
| Enamine | EN300-6514136-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoropyrimidine-2-carboxylate |
2248306-89-8 | 0.1g |
$892.0 | 2023-05-31 | ||
| Enamine | EN300-6514136-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoropyrimidine-2-carboxylate |
2248306-89-8 | 0.25g |
$933.0 | 2023-05-31 | ||
| Enamine | EN300-6514136-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoropyrimidine-2-carboxylate |
2248306-89-8 | 0.5g |
$974.0 | 2023-05-31 | ||
| Enamine | EN300-6514136-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoropyrimidine-2-carboxylate |
2248306-89-8 | 1g |
$1014.0 | 2023-05-31 | ||
| Enamine | EN300-6514136-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoropyrimidine-2-carboxylate |
2248306-89-8 | 2.5g |
$1988.0 | 2023-05-31 | ||
| Enamine | EN300-6514136-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoropyrimidine-2-carboxylate |
2248306-89-8 | 5g |
$2940.0 | 2023-05-31 | ||
| Enamine | EN300-6514136-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoropyrimidine-2-carboxylate |
2248306-89-8 | 10g |
$4360.0 | 2023-05-31 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoropyrimidine-2-carboxylate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoropyrimidine-2-carboxylate
Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoropyrimidine-2-carboxylate (CAS No. 2248306-89-8) and Its Emerging Applications in Chemical Biology
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoropyrimidine-2-carboxylate, identified by the CAS number 2248306-89-8, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacophoric features. This heterocyclic molecule combines a dioxo moiety with a fluoropyrimidine scaffold, creating a promising framework for the development of novel bioactive agents. The presence of both oxygen and fluorine atoms introduces multiple sites for functionalization, making it an attractive candidate for medicinal chemistry investigations.
The compound’s structural motif, featuring an isoindol core linked to a 5-fluoropyrimidine carboxylate group, is particularly noteworthy for its potential biological activity. Isoindole derivatives are well-documented for their role in various pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a fluoropyrimidine unit enhances the molecule’s metabolic stability while simultaneously improving its binding affinity to biological targets. This combination has positioned 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoropyrimidine-2-carboxylate as a compelling scaffold for drug discovery initiatives.
Recent advancements in computational chemistry have enabled the systematic exploration of this compound’s pharmacological potential. Molecular docking studies have revealed that the dioxo and fluoropyrimidine moieties interact favorably with key enzymes and receptors implicated in diseases such as cancer and neurodegeneration. Notably, preliminary experiments suggest that this compound exhibits inhibitory activity against certain kinases, which are critical therapeutic targets in oncology. The fluorine atom’s ability to modulate electronic properties further fine-tunes its binding interactions, making it an ideal candidate for structure-based drug design.
In the realm of medicinal chemistry, the synthesis of derivatives from 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoropyrimidine-2-carboxylate has been a focal point of research. Functional group modifications have been employed to optimize its pharmacokinetic profile while maintaining high bioactivity. For instance, alterations to the carboxylate group have demonstrated enhanced solubility and improved oral bioavailability in preclinical models. These findings underscore the compound’s adaptability as a lead structure for therapeutic development.
The intersection of synthetic organic chemistry and biotechnology has further illuminated the synthetic pathways available for constructing analogs of 2248306-89-8. Transition-metal-catalyzed reactions have been particularly effective in introducing complexity into the molecular framework without compromising yield or purity. Such methodologies allow chemists to rapidly generate libraries of compounds for high-throughput screening, expediting the discovery process.
From a biological perspective, the dual functionality of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoropyrimidine-2-carboxylate offers a multifaceted approach to addressing complex diseases. Its ability to engage multiple targets simultaneously could lead to synergistic therapeutic effects, reducing the likelihood of resistance development. This concept aligns with current trends in drug design toward polypharmacological agents that offer broader clinical benefits.
Emerging data also highlight the compound’s potential in modulating immune responses. The fluoropyrimidine component has been shown to influence signaling pathways associated with inflammation and immune cell activation. By targeting these pathways, derivatives of this scaffold may serve as immunomodulators in conditions such as autoimmune disorders or chronic infections. Such applications are particularly relevant given the growing recognition of immunotherapy in modern medicine.
The role of spectroscopic techniques in characterizing 2248306-89-8 cannot be overstated. Advanced methods such as NMR spectroscopy and mass spectrometry have provided invaluable insights into its molecular structure and dynamics. These analytical tools are essential for confirming synthetic success and elucidating interactions with biological matrices. High-resolution imaging techniques like cryo-electron microscopy (cryoEM) have further enabled researchers to visualize how this compound binds to its targets at an atomic level.
The environmental impact of developing new chemical entities is also a consideration in contemporary research. Sustainable synthetic routes that minimize waste and energy consumption are being prioritized alongside traditional methodologies. Green chemistry principles have been integrated into the synthesis of derivatives from this compound, ensuring that future developments align with ecological responsibility.
The future direction of research on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoropyrimidine-2-carboxylate is likely to be shaped by interdisciplinary collaborations between chemists and biologists. As computational power increases and machine learning algorithms become more sophisticated, virtual screening methods will play an increasingly prominent role in identifying promising candidates for experimental validation. This synergy between computational modeling and experimental chemistry promises to accelerate the pace of discovery.
In conclusion,1,3-dioxo-2,3-dihydro-1H_isoindol_2_yl 5_fluoropyrimidine_2_carboxylate (CAS No._2248306_89_8) represents a structurally intriguing compound with significant potential across multiple therapeutic areas. Its unique combination of pharmacophoric elements makes it an excellent candidate for further exploration in chemical biology and drug development pipelines.
2248306-89-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoropyrimidine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)